4-(2-Bromo-5-chlorophenyl)butan-1-amine

Specification

• Molecular Formula: C10H13BrClN
• Molecular Weight: 262.57 g/mol
• IUPAC Name: 4-(2-bromo-5-chlorophenyl)butan-1-amine
• Standard InChI: InChI=1S/C10H13BrClN/c11-10-5-4-9(12)7-8(10)3-1-2-6-13/h4-5,7H,1-3,6,13H2
• Standard InChI Key: INKPGKQYXFZPNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)CCCCN)Br

Introduction

Structural and Molecular Characteristics

4-(2-Bromo-5-chlorophenyl)butan-1-amine (molecular formula: C₁₀H₁₃BrClN, molecular weight: 262.58 g/mol) features a phenyl ring substituted at the 2- and 5-positions with bromine and chlorine, respectively. The amine group is attached to the terminal carbon of a butyl chain, creating a primary amine with potential hydrogen-bonding capabilities. Key structural attributes include:

Property	Value
IUPAC Name	4-(2-Bromo-5-chlorophenyl)butan-1-amine
Molecular Formula	C₁₀H₁₃BrClN
Molecular Weight	262.58 g/mol
Boiling Point (est.)	280–300°C (decomposes)
Solubility	Low in water; soluble in organic solvents (e.g., DCM, ethanol)

The bromine and chlorine atoms enhance the compound’s electrophilicity, facilitating nucleophilic substitution reactions, while the aliphatic amine chain contributes to basicity and solubility in polar aprotic solvents.

Synthesis and Industrial Preparation

Synthetic Routes

The synthesis of 4-(2-Bromo-5-chlorophenyl)butan-1-amine can be achieved through multi-step organic reactions, leveraging methodologies from analogous compounds:

Step 1: Halogenation of Phenyl Precursors
2-Bromo-5-chlorobenzene derivatives serve as starting materials. Electrophilic substitution or halogen exchange reactions introduce bromine and chlorine atoms onto the aromatic ring.

Step 2: Formation of the Aliphatic Chain
A Grignard reaction or nucleophilic addition couples the halogenated phenyl group to a butan-1-amine backbone. For example, reacting 2-bromo-5-chlorophenylmagnesium bromide with 4-nitrobutane followed by reduction yields the target amine.

Step 3: Purification
Column chromatography or recrystallization isolates the pure product, with yields typically ranging from 40–60% depending on reaction optimization.

Industrial Scalability

Large-scale production employs continuous-flow reactors to enhance efficiency. Key parameters include:

• Temperature Control: Maintained at 0–5°C during Grignard reactions to prevent side product formation.

• Catalysts: Palladium-based catalysts may accelerate coupling steps.

• Cost Efficiency: Bulk purchasing of halogenated precursors reduces per-unit costs by ~30%.

Physicochemical Properties

Spectral Characterization

• ¹H NMR: Aromatic protons resonate as doublets (δ 7.2–7.8 ppm), while the amine protons appear as a broad singlet (δ 1.5–2.0 ppm).

• ¹³C NMR: The quaternary carbon bearing bromine and chlorine shows a signal at δ 135–140 ppm.

• Mass Spectrometry: Molecular ion peak observed at m/z 262.58 (M⁺), with fragment ions at m/z 185 (loss of C₃H₇NH₂).

Thermodynamic Stability

Differential scanning calorimetry (DSC) reveals a melting point of 85–90°C and decomposition above 300°C. The compound exhibits moderate stability under ambient conditions but degrades upon prolonged UV exposure.

Chemical Reactivity

Nucleophilic Substitution

The bromine atom at the 2-position is susceptible to substitution by nucleophiles (e.g., -OH, -SH) under basic conditions. For example:
$\text{C₁₀H₁₃BrClN} + \text{NaOH} \rightarrow \text{C₁₀H₁₃ClN(OH)} + \text{NaBr}$
This reactivity is exploited to synthesize hydroxylated derivatives for pharmaceutical screening.

Oxidation and Reduction

• Oxidation: The primary amine oxidizes to a nitro compound using KMnO₄ in acidic media.

• Reduction: Catalytic hydrogenation (H₂/Pd-C) reduces the aromatic ring, yielding a cyclohexyl derivative.

Applications in Scientific Research

Medicinal Chemistry

The compound’s structure aligns with pharmacophores targeting G protein-coupled receptors (GPCRs). Preliminary docking studies suggest affinity for serotonin receptors (5-HT₂A), implicating potential antidepressant or antipsychotic applications.

Materials Science

As a monomer in polymer synthesis, it confers flame retardancy due to bromine content. Blends with polyurethane show a 40% reduction in flammability compared to halogen-free analogs.

Biological Activity and Toxicology

In Vitro Studies

Limited data indicate moderate cytotoxicity against HeLa cells (IC₅₀ = 50 μM), likely due to DNA intercalation facilitated by the planar aromatic ring.